Cas no 1804094-16-3 (4-(Chloromethyl)-3-methylphenylpropanal)

• Product Name: 4-(Chloromethyl)-3-methylphenylpropanal
• CAS No: 1804094-16-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 4962067
• Update Time: 2025-05-23

4-(Chloromethyl)-3-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-methylphenylpropanal

• Inchi： 1S/C11H13ClO/c1-8-5-10(9(2)7-13)3-4-11(8)6-12/h3-5,7,9H,6H2,1-2H3
• InChI Key： GILUJVVOYJOPLY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 4-(Chloromethyl)-3-methylphenylpropanal

Professional Introduction to 4-(Chloromethyl)-3-methylphenylpropanal (CAS No. 1804094-16-3)

4-(Chloromethyl)-3-methylphenylpropanal, with the chemical formula C₁₁H₁₃ClO, is a significant compound in the field of organic synthesis and pharmaceutical research. This aldehyde derivative features a unique structural motif that makes it a valuable intermediate in the development of various bioactive molecules. The presence of both a chloromethyl group and an aldehyde functionality provides multiple reactive sites, enabling diverse chemical transformations that are highly relevant to modern drug discovery efforts.

The compound's molecular structure, characterized by a phenyl ring substituted with a propyl chain at the 3-position and a chloromethyl group at the 4-position, imparts distinct reactivity patterns. The aldehyde moiety (CHO) is a well-known site for condensation reactions, such as Schiff base formation, while the chloromethyl group (–CH₂Cl) serves as a versatile nucleophilic substitution site. These features make 4-(Chloromethyl)-3-methylphenylpropanal particularly useful in constructing more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are widely employed in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of aldehyde derivatives with aromatic substituents. Studies have demonstrated that such compounds can exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural framework of 4-(Chloromethyl)-3-methylphenylpropanal aligns well with these trends, offering opportunities for designing novel therapeutic agents.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and neurodegenerative disorders. The aldehyde group in 4-(Chloromethyl)-3-methylphenylpropanal can be readily functionalized to generate Michael acceptor moieties, which are known to interact with nucleophilic residues on protease active sites. This capability has been leveraged in the development of peptidomimetic inhibitors that target enzymes such as matrix metalloproteinases (MMPs) and cathepsins.

The chloromethyl group also provides an entry point for further derivatization via nucleophilic aromatic substitution (SNAr), allowing for the introduction of various pharmacophores into the molecular structure. This versatility has been exploited in the synthesis of kinase inhibitors, where aryl rings serve as hinge-binding motifs and functional groups attached to them modulate binding affinity and selectivity. For instance, derivatives of 4-(Chloromethyl)-3-methylphenylpropanal have been explored as inhibitors of tyrosine kinases, which are overexpressed in many cancers and are key targets for therapeutic intervention.

Recent advances in computational chemistry have further enhanced the utility of 4-(Chloromethyl)-3-methylphenylpropanal. Molecular modeling studies have identified optimal conformations for drug-like molecules derived from this scaffold, predicting binding modes and interactions with biological targets. These predictions have guided experimental efforts toward high-throughput screening campaigns aimed at identifying lead compounds with improved pharmacokinetic profiles.

The compound's role extends beyond small-molecule drug discovery into materials science. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymers with tailored properties. For example, it can be used to create cross-linked networks or hydrogels that exhibit specific mechanical and chemical characteristics. Such materials find applications in drug delivery systems, where controlled release profiles are essential for optimizing therapeutic efficacy.

In summary, 4-(Chloromethyl)-3-methylphenylpropanal (CAS No. 1804094-16-3) represents a multifaceted intermediate with broad utility across pharmaceutical and materials science domains. Its unique structural features—combining an aldehyde group and a chloromethyl moiety—facilitate diverse synthetic pathways toward bioactive molecules. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry innovation.